Cas no 930395-81-6 (N-methyl-2-{(methylcarbamoyl)methylamino}benzamide)

• Product Name: N-methyl-2-{(methylcarbamoyl)methylamino}benzamide
• CAS No: 930395-81-6
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• MDL: MFCD09376374
• CID: 3155310
• PubChem ID: 16227946
• Update Time: 2025-08-04

N-methyl-2-{(methylcarbamoyl)methylamino}benzamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-{[2-(methylamino)-2-oxoethyl]amino}benzamide
• N-methyl-2-{[(methylcarbamoyl)methyl]amino}benzamide
• N-methyl-2-[[2-(methylamino)-2-oxoethyl]amino]benzamide
• EN300-27477
• CS-0244287
• G37085
• N-Methyl-2-([2-(methylamino)-2-oxoethyl]amino)benzamide
• Z106792250
• N-METHYL-2-((2-(METHYLAMINO)-2-OXOETHYL)AMINO)BENZAMIDE
• AKOS000117926
• VBX
• FMB39581
• 930395-81-6
• N-methyl-2-{(methylcarbamoyl)methylamino}benzamide

• MDL： MFCD09376374
• Inchi： 1S/C11H15N3O2/c1-12-10(15)7-14-9-6-4-3-5-8(9)11(16)13-2/h3-6,14H,7H2,1-2H3,(H,12,15)(H,13,16)
• InChI Key： RWJCHFUFXBULGJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1NCC(NC)=O)NC

Computed Properties

• Exact Mass: 221.116426730Da
• Monoisotopic Mass: 221.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.2Ų

Additional information on N-methyl-2-{(methylcarbamoyl)methylamino}benzamide

N-Methyl-2-{(Methylcarbamoyl)methylamino}benzamide: A Comprehensive Overview

N-Methyl-2-{(methylcarbamoyl)methylamino}benzamide, also known by its CAS registry number 930395-81-6, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of benzamides, which are derivatives of benzene carboxylic acid, and it exhibits a complex molecular structure that contributes to its versatile reactivity and functionality.

The molecular structure of N-Methyl-2-{(methylcarbamoyl)methylamino}benzamide is characterized by a benzene ring substituted with an amide group at the para position. The amide group is further modified with a methylcarbamoyl substituent, which introduces additional functional groups that enhance the compound's chemical reactivity. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of bioactive molecules and pharmaceutical agents.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its ability to act as a precursor for the synthesis of bioactive compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-Methyl-2-{(methylcarbamoyl)methylamino}benzamide exhibit significant inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable amide bonds makes it a promising candidate for the development of high-performance polymers and coatings. A 2023 research paper in Polymer Chemistry reported on the use of N-Methyl-2-{(methylcarbamoyl)methylamino}benzamide as a building block for synthesizing biodegradable polymers with enhanced mechanical properties, which could have applications in packaging and biomedical devices.

The synthesis of N-Methyl-2-{(methylcarbamoyl)methylamino}benzamide involves a multi-step process that typically begins with the preparation of benzamide derivatives. The introduction of the methylcarbamoyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and desired product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From an environmental perspective, the ecological impact of N-Methyl-2-{(methylcarbamoyl)methylamino}benzamide has been a topic of interest. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard test conditions, making it suitable for use in eco-friendly applications. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable production methods.

In conclusion, N-Methyl-2-{(methylcarbamoyl)methylamino}benzamide (CAS No. 930395-81-6) is a versatile compound with promising applications across multiple disciplines. Its unique molecular structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.